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Compound of Interest

Compound Name: (R)-Tegoprazan

Cat. No.: B12398140

A comprehensive review of recent phase lll clinical trials indicates that (R)-Tegoprazan, a
potassium-competitive acid blocker (P-CAB), demonstrates non-inferior efficacy in the healing
of erosive esophagitis (EE) when compared to the proton pump inhibitor (PPI) esomeprazole.
This guide provides a detailed comparison of their healing rates, supported by experimental
data and protocols from key studies, for researchers, scientists, and drug development
professionals.

Data on Healing Rates

Two pivotal, multicenter, randomized, double-blind phase Il clinical trials—one conducted in
Korea and another in China—provide robust comparative data on the healing efficacy of
Tegoprazan and esomeprazole in patients with EE. The key findings on cumulative healing
rates at 4 and 8 weeks are summarized below.

Erosive Esophagitis Healing Rates: Tegoprazan vs.
Esomeprazole
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. . Tegoprazan Tegoprazan Esomeprazole  Study

Timepoint .

(50 mg) (100 mg) (40 mg) Population
Week 4 91.3% 93.4% 94.3% Korean[1][2]

Korean[1][3][4][5]

Week 8 98.9% 98.9% 98.9% 6]
Week 4 Not Reported Not Applicable Not Reported Chinese[7][8]
Week 8 91.1% Not Applicable 92.8% Chinese[7][8]

In the Korean trial, both the 50 mg and 100 mg doses of Tegoprazan were found to be non-
inferior to 40 mg of esomeprazole at the 8-week primary endpoint, with all groups achieving a
remarkable 98.9% cumulative healing rate.[1][3][4][5][6] At the 4-week mark, the healing rates
were also comparable among the groups.[1][2] The Chinese study similarly demonstrated the
non-inferiority of Tegoprazan 50 mg to esomeprazole 40 mg at 8 weeks.[7][8]

Experimental Protocols

The methodologies of the key phase lll trials provide the framework for the presented healing

rate data.

Korean Phase Il Trial (NCT03006874)

o Study Design: A multicenter, randomized, double-blind, parallel-group comparison study
conducted at 27 sites in South Korea.[2]

o Participants: 302 adult patients with endoscopically confirmed erosive esophagitis (Los
Angeles Classification Grades A-D).[1][4][5][6]

e Treatment Groups:

[¢]

Tegoprazan 50 mg once daily.[1][4][5][6]

[¢]

Tegoprazan 100 mg once daily.[1][4][5][6]

o

Esomeprazole 40 mg once daily.[1][4][5][6]
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o Treatment Duration: 4 or 8 weeks.[1][4][5][6]

e Primary Endpoint: The cumulative proportion of patients with healed EE confirmed by
endoscopy up to 8 weeks from the initiation of treatment.[1][4][5][6]

e Secondary Endpoints: Healing rate at 4 weeks, and assessment of symptoms, safety, and
tolerability.[1]

Chinese Phase Ill Trial (NCT03615677)

o Study Design: A multicenter, randomized, double-blind, parallel, active-controlled, non-
inferiority phase Il trial conducted at 32 sites in China.[7][8]

o Participants: 261 patients with erosive esophagitis.[7]
e Treatment Groups:
o Tegoprazan 50 mg once daily.[7][8]
o Esomeprazole 40 mg once daily.[7][8]
o Treatment Duration: 8 weeks.[7][8]
e Primary Endpoint: Cumulative endoscopic healing rate at week 8.[7]

» Secondary Endpoints: Endoscopic healing rate at week 4, changes in reflux disease
guestionnaire (RDQ) and gastroesophageal reflux disease health-related quality of life
(GERD-HRQL) scores, and symptom improvement.[7]

Mechanism of Action: Signaling Pathways

Tegoprazan and esomeprazole employ distinct mechanisms to inhibit gastric acid secretion,
both ultimately targeting the H+/K+-ATPase (proton pump) in gastric parietal cells.
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Caption: Comparative mechanism of action of Tegoprazan and Esomeprazole.
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Tegoprazan, as a P-CAB, competitively and reversibly binds to the potassium-binding site of
the H+/K+-ATPase, thereby inhibiting its function.[9] In contrast, esomeprazole is a PPI that
requires activation in the acidic environment of the parietal cell's secretory canaliculi to its
active sulfenamide form.[10][11] This active form then irreversibly binds to cysteine residues on
the proton pump.[10][11]

Experimental Workflow

The clinical trials comparing Tegoprazan and esomeprazole followed a standardized workflow
to ensure robust and comparable data collection.
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(Endoscopically confirmed EE)
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(Korean Trial)
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l
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Caption: Generalized workflow of the phase 11l clinical trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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